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Introduction
Fura Red AM is a fluorescent, ratiometric calcium indicator used for the quantitative

measurement of intracellular calcium concentrations ([Ca²⁺]i) in live cells. As a membrane-

permeant acetoxymethyl (AM) ester, it readily loads into cells, where intracellular esterases

cleave the AM group, trapping the active Fura Red molecule. Fura Red is a visible light-

excitable analog of Fura-2, which minimizes phototoxicity and cellular autofluorescence often

associated with UV-excitable dyes.[1] Its ratiometric nature allows for accurate determination of

[Ca²⁺]i, largely independent of dye concentration, cell thickness, and instrument settings.[2]

This makes Fura Red AM a valuable tool for studying calcium signaling pathways in various

research areas, including neuroscience, pharmacology, and drug discovery.

Principle of Ratiometric Calcium Imaging with Fura
Red
Fura Red exhibits a shift in its fluorescence excitation spectrum upon binding to Ca²⁺. While

the emission wavelength remains relatively constant, the efficiency of excitation at different

wavelengths changes. Specifically, when excited at approximately 435 nm, the fluorescence

intensity is sensitive to Ca²⁺ binding.[3][4] In contrast, excitation at around 470-488 nm results

in a Ca²⁺-insensitive fluorescence signal (isosbestic point).[1][5] By taking the ratio of the

fluorescence intensities emitted when excited at these two wavelengths, a quantitative
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measure of intracellular calcium concentration can be obtained. This ratiometric approach

corrects for variations in dye loading, photobleaching, and cell volume.[2]

Quantitative Data
The following table summarizes the key quantitative properties of Fura Red.

Property Value Reference

Excitation Wavelength (Ca²⁺-

bound)
~435 nm [3][4]

Excitation Wavelength (Ca²⁺-

free)
~470 nm

Emission Wavelength ~639-660 nm [1][3][5]

Dissociation Constant (Kd) for

Ca²⁺
~140-400 nM [6][7]

Molecular Weight ~1089 g/mol [3]

Applications
Fura Red AM is a versatile tool for investigating intracellular calcium dynamics in a wide range

of applications, including:

G-Protein Coupled Receptor (GPCR) signaling: Monitoring [Ca²⁺]i changes in response to

agonist or antagonist binding to GPCRs.

Ion channel activity: Studying the function of voltage-gated and ligand-gated calcium

channels.

Neurotransmitter release: Investigating the role of calcium in synaptic transmission.

Drug screening: High-throughput screening of compounds that modulate intracellular calcium

levels.
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Cell death and apoptosis: Examining the role of calcium dysregulation in programmed cell

death.

Signaling Pathway Diagram
A common application for Fura Red AM is the study of intracellular calcium release triggered by

the activation of G-protein coupled receptors (GPCRs). The diagram below illustrates this

signaling cascade.
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Caption: GPCR-mediated intracellular calcium release pathway.

Experimental Protocols
This section provides a detailed protocol for loading Fura Red AM into live cells and performing

ratiometric calcium imaging.

Materials
Fura Red AM (Acetoxymethyl ester)

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127
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Probenecid (optional, for cell lines with active anion transporters)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Cell culture medium

Adherent or suspension cells

Fluorescence microscope or plate reader with appropriate filter sets for Fura Red

Stock Solution Preparation
Fura Red AM Stock Solution (2-5 mM): Dissolve Fura Red AM in anhydrous DMSO to a final

concentration of 2-5 mM. For example, to make a 2 mM stock solution from 1 mg of Fura
Red AM (MW ~1089 g/mol ), add approximately 459 µL of DMSO. Vortex briefly to ensure

complete dissolution. Store the stock solution in small aliquots at -20°C, protected from light

and moisture.

Pluronic® F-127 Stock Solution (10% w/v): Dissolve 1 g of Pluronic® F-127 in 10 mL of

deionized water. This solution can be stored at 4°C.

Probenecid Stock Solution (250 mM): Dissolve Probenecid in an equal molar amount of 1 M

NaOH, and then bring to the final volume with HBSS or water. Store at 4°C.

Cell Loading Protocol
The following workflow outlines the general steps for loading cells with Fura Red AM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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